High-pressure induced guest-mediated gate opening behaviour of the Co-based framework ZIF-67†
CrystEngComm Pub Date: 2023-11-22 DOI: 10.1039/D3CE00979C
Abstract
High-pressure single crystal X-ray diffraction has been used to probe framework–guest interactions in the Co-based metal–organic framework ZIF-67 during compression in 4 : 1 MeOH : EtOH and liquid nitrogen (LN2) pressure-transmitting media. On increasing pressure, the structure undergoes a gate-opening phase transition, characterised by rotation of the 2-methylimidazolate ligand, at 1.57 GPa in MeOH : EtOH and at 0.43 GPa LN2. Adsorption of N2 occurred progressively with increasing pressure into 6 adsorption sites and resulted in the first documented instance of pressure-induced solvatochromism in ZIF-67.
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Journal Name：CrystEngComm
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